Cas no 2228570-80-5 (4-(1-amino-4,4-difluorocyclohexyl)-3-chlorophenol)

• Product Name: 4-(1-amino-4,4-difluorocyclohexyl)-3-chlorophenol
• CAS No: 2228570-80-5
• MF: C₁₂H₁₄ClF₂NO
• MW: 261.695469379425
• CID: 6100232
• PubChem ID: 165637352
• Update Time: 2025-10-30

4-(1-amino-4,4-difluorocyclohexyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-4,4-difluorocyclohexyl)-3-chlorophenol
• EN300-1974337
• 2228570-80-5

• Inchi： 1S/C12H14ClF2NO/c13-10-7-8(17)1-2-9(10)11(16)3-5-12(14,15)6-4-11/h1-2,7,17H,3-6,16H2
• InChI Key： IEFXTKIXVJRUKI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CCC(CC1)(F)F)N)O

Computed Properties

• Exact Mass: 261.0731981g/mol
• Monoisotopic Mass: 261.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-amino-4,4-difluorocyclohexyl)-3-chlorophenol

Introduction to 4-(1-amino-4,4-difluorocyclohexyl)-3-chlorophenol (CAS No. 2228570-80-5)

4-(1-amino-4,4-difluorocyclohexyl)-3-chlorophenol (CAS No. 2228570-80-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluorocyclohexyl moiety and a chlorophenol group. These structural elements contribute to its potential therapeutic applications and biological activities.

The difluorocyclohexyl moiety in 4-(1-amino-4,4-difluorocyclohexyl)-3-chlorophenol is particularly noteworthy due to its ability to modulate the compound's physicochemical properties and biological interactions. Fluorine atoms are known for their strong electron-withdrawing effects, which can influence the compound's lipophilicity, metabolic stability, and binding affinity to target proteins. The presence of the chlorophenol group further enhances the compound's reactivity and potential for forming hydrogen bonds with biological targets.

Recent studies have explored the potential of 4-(1-amino-4,4-difluorocyclohexyl)-3-chlorophenol in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation. Additionally, it has been found to modulate key signaling pathways involved in neuronal survival and function.

In the context of cancer research, 4-(1-amino-4,4-difluorocyclohexyl)-3-chlorophenol has demonstrated antiproliferative activity against several cancer cell lines. Studies have indicated that it can induce apoptosis and inhibit cell cycle progression by targeting specific oncogenic pathways. The compound's ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further development as an anticancer agent.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 4-(1-amino-4,4-difluorocyclohexyl)-3-chlorophenol. These studies have shown that the compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a long half-life. This suggests that it could be administered orally as a potential therapeutic agent.

Toxicological assessments have been performed to ensure the safety of 4-(1-amino-4,4-difluorocyclohexyl)-3-chlorophenol. Preclinical studies in animal models have not reported any significant adverse effects at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-(1-amino-4,4-difluorocyclohexyl)-3-chlorophenol (CAS No. 2228570-80-5) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. Ongoing studies continue to explore its mechanisms of action and optimize its use as a potential therapeutic agent.